Cas no 18161-00-7 (Propanedinitrile, (3-chloro-3-phenyl-2-propenylidene)-)

• Product Name: Propanedinitrile, (3-chloro-3-phenyl-2-propenylidene)-
• CAS No: 18161-00-7
• MF: C₁₂H₇ClN₂
• MW: 214.650381326675
• CID: 1373210
• PubChem ID: 736636
• Update Time: 2025-04-20

Propanedinitrile, (3-chloro-3-phenyl-2-propenylidene)- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, (3-chloro-3-phenyl-2-propenylidene)-
• 2-(3-chloro-3-phenylprop-2-enylidene)propanedinitrile
• 18161-00-7
• MFCD00219392
• 2-(3-chloro-3-phenylprop-2-enylidene)malononitrile
• DTXSID50353078
• Propanedinitrile, 2-(3-chloro-3-phenyl-2-propen-1-ylidene)-
• DB-025686

• Inchi： 1S/C12H7ClN2/c13-12(7-6-10(8-14)9-15)11-4-2-1-3-5-11/h1-7H
• InChI Key： AMXZIDAMUMHHPB-UHFFFAOYSA-N
• SMILES： ClC(=C/C=C(\C#N)/C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 214.0297759g/mol
• Monoisotopic Mass: 214.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 47.6Ų